Cas no 565180-18-9 (4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide)

4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a hydroxyiminoethyl functional group. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of biologically active molecules or functional materials. The presence of both sulfonamide and hydroxyimino moieties offers versatility in chemical modifications, enabling applications in pharmaceutical research or coordination chemistry. Its well-defined structure allows for precise reactivity in nucleophilic or electrophilic transformations. The dimethyl substitution on the sulfonamide nitrogen enhances solubility in organic solvents, facilitating purification and further derivatization. Careful handling is recommended due to the potential sensitivity of the hydroxyimino group under acidic or reducing conditions.
4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide structure
565180-18-9 structure
Product Name:4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide
CAS No:565180-18-9
MF:C10H14N2O3S
MW:242.294761180878
CID:5732946
PubChem ID:5942776
Update Time:2025-10-18

4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS008938030
    • 4-[(E)-N-hydroxy-C-methylcarbonimidoyl]-N,N-dimethylbenzenesulfonamide
    • EN300-05742
    • 4-[1-(hydroxyimino)ethyl]-N,N-dimethylbenzene-1-sulfonamide
    • SR-01000044063-1
    • 4-[(1E)-1-(hydroxyimino)ethyl]-N,N-dimethylbenzene-1-sulfonamide
    • 565180-18-9
    • CS-0220091
    • SR-01000044063
    • Benzenesulfonamide, 4-[1-(hydroxyimino)ethyl]-N,N-dimethyl-
    • 4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C10H14N2O3S/c1-8(11-13)9-4-6-10(7-5-9)16(14,15)12(2)3/h4-7,13H,1-3H3/b11-8+
    • InChI Key: DZZBFGKTHVZPBT-DHZHZOJOSA-N
    • SMILES: S(C1C=CC(/C(/C)=N/O)=CC=1)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 242.07251349g/mol
  • Monoisotopic Mass: 242.07251349g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 393.1±44.0 °C(Predicted)
  • pka: 10.79±0.70(Predicted)

4-1-(Hydroxyimino)ethyl-N,N-dimethylbenzene-1-sulfonamide Pricemore >>

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